molecular formula C8H5F2NOS2 B8498586 5,6-Difluoro-2-(methylsulfinyl)benzo[d]thiazole

5,6-Difluoro-2-(methylsulfinyl)benzo[d]thiazole

Cat. No. B8498586
M. Wt: 233.3 g/mol
InChI Key: RBASTYGVMLUTTE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5,6-Difluoro-2-(methylsulfinyl)benzo[d]thiazole is a useful research compound. Its molecular formula is C8H5F2NOS2 and its molecular weight is 233.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5,6-Difluoro-2-(methylsulfinyl)benzo[d]thiazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5,6-Difluoro-2-(methylsulfinyl)benzo[d]thiazole including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

5,6-Difluoro-2-(methylsulfinyl)benzo[d]thiazole

Molecular Formula

C8H5F2NOS2

Molecular Weight

233.3 g/mol

IUPAC Name

5,6-difluoro-2-methylsulfinyl-1,3-benzothiazole

InChI

InChI=1S/C8H5F2NOS2/c1-14(12)8-11-6-2-4(9)5(10)3-7(6)13-8/h2-3H,1H3

InChI Key

RBASTYGVMLUTTE-UHFFFAOYSA-N

Canonical SMILES

CS(=O)C1=NC2=CC(=C(C=C2S1)F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 240 mg (1.1 mmol) 5,6-difluoro-2-methylsulfanyl-benzothiazole in 8 mL methanol under nitrogen at 0-5° C., was added drop wise a solution of 1.019 g (1.658 mmol) oxone in 4 mL water. The reaction mixture was stirred at 0° C. for 1 h. The suspension was diluted with water (10 mL). The solid was filtered, washed with water and dissolved in dichloromethane. The solution was dried over Na2SO4, filtered, concentrated in vacuo and purified with flash column chromatography on silica eluting with a gradient formed from n-heptane and ethyl acetate to provide 130 mg (50.6%) of the title compound as white solid. MS(m/e): 234.1 (M+H+).
Quantity
240 mg
Type
reactant
Reaction Step One
Name
Quantity
1.019 g
Type
reactant
Reaction Step One
Quantity
8 mL
Type
solvent
Reaction Step One
Name
Quantity
4 mL
Type
solvent
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step Two
Yield
50.6%

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